6-((4-(2,5-dimethylphenyl)-5-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[4-(2,5-dimethylphenyl)-5-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C21H24N6O3S/c1-13-5-6-14(2)16(9-13)27-17(10-15-11-18(28)23-20(30)22-15)24-25-21(27)31-12-19(29)26-7-3-4-8-26/h5-6,9,11H,3-4,7-8,10,12H2,1-2H3,(H2,22,23,28,30)
• InChI Key: HGWNUWVISYZKEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=NN=C2SCC(=O)N3CCCC3)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H24N6O3S
• Molecular Weight: 440.5 g/mol

Description

6-((4-(2,5-dimethylphenyl)-5-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H24N6O3S and its molecular weight is 440.52. The purity is usually 95%.
BenchChem offers high-quality 6-((4-(2,5-dimethylphenyl)-5-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((4-(2,5-dimethylphenyl)-5-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

• The synthesis of complex pyrimidines and triazoles, including compounds similar to the specified chemical, often involves reactions with various reagents and conditions to yield novel heterocyclic compounds. For instance, the reaction of 5-acylaminopyrimidines with phosphorus oxychloride or phosphorus pentasulfide leads to the formation of oxazolo- or thiazolo-pyrimidines, which shows the versatility of pyrimidine derivatives in chemical synthesis (Hurst, Atcha, & Marshall, 1991).

Catalytic Applications

• The compound's structure is similar to pyrimidines used in multicomponent synthesis of pyridine-pyrimidines, catalyzed by triazine diphosphonium hydrogen sulfate ionic liquid supported on functionalized nanosilica. This demonstrates its potential use in facilitating complex chemical reactions (Rahmani et al., 2018).

Structural Applications in Chemistry

• Compounds with pyrimidine structures are involved in the formation of polyfunctional fused heterocyclic compounds, indicating their importance in the construction of complex molecular architectures (Hassaneen et al., 2003).

Antiviral Research

• Although not directly related to the exact compound , derivatives of pyrimidine-2,4(1H,3H)-dione have been investigated for their antiviral activities, suggesting the potential of similar compounds in medicinal chemistry research (El-Etrawy & Abdel-Rahman, 2010).

Optical and Electronic Properties

• Pyrimidine derivatives show promise in nonlinear optics (NLO) and electronic applications due to their interesting structural and electronic properties, as indicated by studies on similar compounds (Hussain et al., 2020).